Cas no 1805913-25-0 (4-(Chloromethyl)-2-methoxyphenylpropanal)

• Product Name: 4-(Chloromethyl)-2-methoxyphenylpropanal
• CAS No: 1805913-25-0
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 4794376
• Update Time: 2025-05-20

4-(Chloromethyl)-2-methoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methoxyphenylpropanal

• Inchi： 1S/C11H13ClO2/c1-8(7-13)10-4-3-9(6-12)5-11(10)14-2/h3-5,7-8H,6H2,1-2H3
• InChI Key： MFTZGKVNRSQMPQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)OC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-(Chloromethyl)-2-methoxyphenylpropanal

4-(Chloromethyl)-2-methoxyphenylpropanal: A Comprehensive Overview

4-(Chloromethyl)-2-methoxyphenylpropanal, with the CAS number 1805913-25-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as chloromethyl methoxy phenyl propanal, exhibits unique structural and chemical properties that make it a valuable component in various applications. Recent advancements in synthetic methodologies and material characterization techniques have further enhanced our understanding of its potential uses and molecular behavior.

The molecular structure of 4-(Chloromethyl)-2-methoxyphenylpropanal consists of a phenyl ring substituted with a chloromethyl group at the para position and a methoxy group at the ortho position. This substitution pattern imparts distinctive electronic and steric effects, which influence its reactivity and stability. The presence of the aldehyde group further adds to its functional versatility, enabling participation in a wide range of chemical reactions such as condensations, oxidations, and reductions.

Recent studies have highlighted the importance of chloromethyl methoxy phenyl propanal in the synthesis of advanced materials. For instance, researchers have explored its role as a precursor in the fabrication of polymeric materials with tailored mechanical and thermal properties. The compound's ability to undergo controlled polymerization reactions has opened new avenues for developing high-performance polymers suitable for applications in aerospace, electronics, and biomedical engineering.

In addition to its role in materials science, 4-(Chloromethyl)-2-methoxyphenylpropanal has garnered attention in the field of drug discovery. Its unique structural features make it an attractive candidate for medicinal chemistry applications, particularly in the design of bioactive molecules with specific pharmacological profiles. Recent computational studies have demonstrated its potential as a lead compound for developing agents targeting various disease states, including cancer and neurodegenerative disorders.

The synthesis of chloromethyl methoxy phenyl propanal typically involves multi-step organic reactions, often employing catalytic systems to enhance reaction efficiency. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly desirable for both academic research and industrial applications.

In terms of physical properties, 4-(Chloromethyl)-2-methoxyphenylpropanal exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility characteristics make it suitable for use in both polar and non-polar solvents, depending on the specific application requirements.

The compound's chemical stability is another key attribute that contributes to its utility. Under normal storage conditions, it remains stable for extended periods; however, exposure to strong oxidizing agents or extreme temperatures may lead to decomposition. Proper handling and storage procedures are essential to maintain its integrity and ensure safe usage.

In conclusion, 4-(Chloromethyl)-2-methoxyphenylpropanal, CAS number 1805913-25-0, is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and material science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern chemistry and technology.